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Compound of Interest

Compound Name: Laminarihexaose

Cat. No.: B8235819

For Researchers, Scientists, and Drug Development Professionals

Abstract

Laminarihexaose, a [3-glucan oligosaccharide, is a compound of increasing interest in the
fields of immunology and oncology. Comprised of six glucose units linked by (3-1,3 glycosidic
bonds, this molecule exhibits significant biological activity, most notably in the activation of the
innate immune system. This technical guide provides an in-depth overview of the known
physical and chemical properties of Laminarihexaose, detailed experimental protocols for its
analysis, and a thorough examination of its role in modulating key signaling pathways relevant
to cancer immunotherapy. All quantitative data is presented in structured tables for clarity, and
complex biological pathways and experimental workflows are visualized using diagrams in the
DOT language.

Physical and Chemical Properties

Laminarihexaose is a moderately sized oligosaccharide derived from the depolymerization of
laminarin, a storage polysaccharide found in brown algae. Its fundamental properties are
summarized below.

General and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8235819?utm_src=pdf-interest
https://www.benchchem.com/product/b8235819?utm_src=pdf-body
https://www.benchchem.com/product/b8235819?utm_src=pdf-body
https://www.benchchem.com/product/b8235819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

beta-D-glucopyranosyl-(1->3)-
beta-D-glucopyranosyl-(1->3)-
beta-D-glucopyranosyl-(1->3)-
IUPAC Name JHeopy >3 [1]
beta-D-glucopyranosyl-(1->3)-
beta-D-glucopyranosyl-(1->3)-

aldehydo-D-glucose

Molecular Formula C36H62031 [1][2]
Molecular Weight 990.86 g/mol [2][3]
CAS Number 29842-30-6 [2][3]

Linear oligosaccharide of six
Structure ) [4]
D-glucose units

Linkage Type B-1,3 glycosidic bonds [4]

Physical Properties

Property Value/Description Source(s)
Appearance White to off-white powder
Solubility Water-soluble [1]

Not experimentally
Melting Point documented in the reviewed

literature.

Not experimentally
documented in the reviewed
] ] literature for the pure
Optical Rotation [5]
compound. The parent
polysaccharide, laminarin, is

known to be optically active.

Experimental Protocols
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This section details the methodologies for the preparation of Laminarihexaose and the
determination of its key properties and biological activities.

Preparation of Laminarihexaose

Laminarihexaose is typically prepared by the controlled partial acid hydrolysis of laminarin, a
polysaccharide extracted from brown algae such as Laminaria digitata.[6]

Workflow for Laminarihexaose Preparation
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Preparation of Laminarihexaose
Laminarin Extraction
(from Laminaria digitata)

Dilute Acid (e.g., HCI)

(Partial Acid Hydrolysis)

Neutralization & Filtration)

(Size-Echusion Chromatographa

raction Collection

High-Performance Liquid
Chromatography (HPLC) Purification
Lyophilization

Gure Laminarihexaose)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Laminarihexaose:
Properties, Protocols, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b8235819#physical-and-chemical-properties-of-
laminarihexaose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8056915/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8056915/
https://www.benchchem.com/product/b8235819#physical-and-chemical-properties-of-laminarihexaose
https://www.benchchem.com/product/b8235819#physical-and-chemical-properties-of-laminarihexaose
https://www.benchchem.com/product/b8235819#physical-and-chemical-properties-of-laminarihexaose
https://www.benchchem.com/product/b8235819#physical-and-chemical-properties-of-laminarihexaose
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8235819?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

